(3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid

• IUPAC Name: (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid
• InChI: InChI=1S/C14H20N2O4/c1-9(2)5-10(6-13(18)19)8-16-14(20)11-3-4-15-12(17)7-11/h3-4,7,9-10H,5-6,8H2,1-2H3,(H,15,17)(H,16,20)(H,18,19)/t10-/m0/s1
• InChI Key: FIIGSOIZSHPINC-JTQLQIEISA-N
• Canonical SMILES: CC(C)CC(CC(=O)O)CNC(=O)C1=CC(=O)NC=C1
• Isomeric SMILES: CC(C)C[C@@H](CC(=O)O)CNC(=O)C1=CC(=O)NC=C1
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

(3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid, also known as MK-677, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and has been shown to increase growth hormone levels in humans. MK-677 has gained popularity in the scientific community due to its potential use in treating various conditions such as growth hormone deficiency, sarcopenia, and osteoporosis.

Mechanism of Action

(3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid acts as a selective agonist of the ghrelin receptor. Ghrelin is a peptide hormone that stimulates appetite and growth hormone release. By activating the ghrelin receptor, (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid increases growth hormone secretion, which in turn stimulates the release of IGF-1. IGF-1 is a key mediator of growth hormone's anabolic effects, including increased protein synthesis and muscle growth.
Biochemical and Physiological Effects:
(3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid has been shown to increase lean body mass, decrease fat mass, and improve bone density in clinical trials. It has also been shown to improve sleep quality and cognitive function in elderly individuals. Additionally, (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid has been shown to increase insulin sensitivity and decrease insulin resistance in obese individuals.

Advantages and Limitations for Lab Experiments

One advantage of using (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid in lab experiments is its ability to increase growth hormone levels without the need for invasive procedures such as injections. Additionally, (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid has a long half-life, which allows for once-daily dosing. However, one limitation of using (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid in lab experiments is its potential to interfere with other signaling pathways, which may complicate data interpretation.

Future Directions

There are several potential future directions for research on (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid. One area of interest is its potential use in treating age-related muscle loss (sarcopenia) and osteoporosis. Additionally, (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid may have potential applications in treating other conditions such as Alzheimer's disease and traumatic brain injury. Further research is needed to fully understand the potential therapeutic applications of (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid.

Synthesis Methods

The synthesis of (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid involves the reaction of 2-amino-2-methyl-N-[(2-methylphenyl)sulfonyl]acetamide with 4-carboxy-2-pyridinone in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide. The resulting product is then purified by column chromatography to obtain (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid.

Scientific Research Applications

(3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid has been extensively studied for its potential therapeutic applications. It has been shown to increase lean body mass, improve bone density, and increase insulin-like growth factor 1 (IGF-1) levels. Additionally, (3S)-5-methyl-3-[[(2-oxo-1H-pyridine-4-carbonyl)amino]methyl]hexanoic acid has been shown to improve sleep quality and cognitive function in elderly individuals.